Cas no 2227798-86-7 (methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2227798-86-7
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5753259
• PubChem ID: 165610963
• Update Time: 2025-05-26

methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(1S)-1-hydroxy-3-methoxy-3-oxopropyl]-1-methyl-1H-pyrrole-2-carboxylate
• 2227798-86-7
• EN300-1737392
• methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H15NO5/c1-12-6-7(4-8(12)11(15)17-3)9(13)5-10(14)16-2/h4,6,9,13H,5H2,1-3H3/t9-/m0/s1
• InChI Key： AUSUWLRCHOYHLA-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate

Compound CAS No. 2227798-86-7: Methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate

The compound with CAS number 2227798-86-7, commonly referred to as methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrrole derivatives, which are known for their versatile chemical properties and biological activities. The molecule features a pyrrole ring, a hydroxyl group, a methoxy group, and a carboxylic acid ester functional group, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the significance of pyrrole derivatives in drug discovery and material science. The presence of the hydroxyl group at the (1S) configuration suggests that this compound may exhibit enantioselective properties, which are highly desirable in asymmetric synthesis. Additionally, the methoxy group and the ketone moiety contribute to the molecule's reactivity and stability, making it a promising candidate for catalytic transformations. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, such as antibiotics and anticancer agents.

The synthesis of methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions, including oxidation, alkylation, and esterification processes. These reactions require precise control over reaction conditions to ensure high yield and stereochemical integrity. The use of chiral catalysts has been reported to enhance the enantioselectivity of the synthesis, which is critical for producing optically pure compounds for pharmaceutical applications.

In terms of applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in polymer chemistry have also explored its role as a building block for constructing functional polymers with tailored properties.

The structural complexity of this compound presents both challenges and opportunities for researchers. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are essential for confirming its structure and purity. Computational chemistry methods have also been employed to study its electronic structure and reactivity, providing valuable insights into its behavior in different chemical environments.

In conclusion, methyl 4-(1S)-1-hydroxy-3-methoxy-3-oxopropyl-1-methyl-1H-pyrrole-2-carboxylate is a fascinating compound with diverse applications across multiple disciplines. Its unique combination of functional groups and stereochemistry makes it a valuable tool for researchers in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.